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Compound of Interest

Compound Name: Ethyl 4-(tributylstannyl)benzoate

Cat. No.: B1625045 Get Quote

CAS Number: 294210-67-6

This technical guide provides a comprehensive overview of Ethyl 4-(tributylstannyl)benzoate,

a key organotin reagent in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis, offering

detailed information on its properties, synthesis, and applications, with a particular focus on its

role in palladium-catalyzed cross-coupling reactions.

Chemical and Physical Properties
Ethyl 4-(tributylstannyl)benzoate is a stable organostannane compound. While detailed

experimental data is not readily available in public literature, its key properties can be

summarized from various chemical databases.
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Property Value Source

CAS Number 294210-67-6 PubChem[1]

Molecular Formula C21H36O2Sn PubChem[1]

Molecular Weight 439.2 g/mol PubChem[1]

IUPAC Name
ethyl 4-

(tributylstannyl)benzoate
PubChem

Appearance
Expected to be a colorless to

yellowish oil

Inferred from similar

compounds

Solubility

Expected to be soluble in

common organic solvents

(e.g., THF, toluene, DMF) and

insoluble in water

Inferred from similar

compounds

Synthesis of Ethyl 4-(tributylstannyl)benzoate
The synthesis of Ethyl 4-(tributylstannyl)benzoate typically involves the reaction of an ethyl

4-halobenzoate (commonly the iodide or bromide) with a tributyltin hydride or a related

tributyltin species. A common method is the radical-initiated hydrostannylation of an aryl halide.

General Experimental Protocol: Radical-Initiated
Stannylation
This protocol describes a general procedure for the synthesis of aryl stannanes from aryl

halides using tributyltin hydride and a radical initiator like azobisisobutyronitrile (AIBN).[2][3][4]

Materials:

Ethyl 4-iodobenzoate or Ethyl 4-bromobenzoate

Tributyltin hydride (Bu3SnH)

Azobisisobutyronitrile (AIBN)

Anhydrous toluene or other suitable solvent
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Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere, add ethyl 4-halobenzoate

and anhydrous toluene.

Add tributyltin hydride (typically 1.1 to 1.5 equivalents) to the solution.

Add a catalytic amount of AIBN (typically 1-5 mol%).

Heat the reaction mixture to reflux (around 80-110 °C) and monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by flash column chromatography on silica gel, typically using a

hexane/ethyl acetate gradient, to yield Ethyl 4-(tributylstannyl)benzoate.

Logical Workflow for the Synthesis of Ethyl 4-(tributylstannyl)benzoate:
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Synthesis Workflow

Ethyl 4-halobenzoate

Reaction Mixture in TolueneTributyltin Hydride

AIBN (catalyst)

Reflux (80-110°C)Heating Work-up & PurificationCooling & Solvent Removal Ethyl 4-(tributylstannyl)benzoateChromatography

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stille Coupling Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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